Cas no 175135-78-1 (2-(4-Methylphenyl)thiopyridine-3-carbonyl Chloride)

• Product Name: 2-(4-Methylphenyl)thiopyridine-3-carbonyl Chloride
• CAS No: 175135-78-1
• MF: C₁₃H₁₀ClNOS
• MW: 263.742600917816
• CID: 134383
• PubChem ID: 2774896
• Update Time: 2025-07-19

2-(4-Methylphenyl)thiopyridine-3-carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonylchloride, 2-[(4-methylphenyl)thio]-
• 2-(4-methylphenyl)sulfanylpyridine-3-carbonyl chloride
• 2-[(4-METHYLPHENYL)THIO]NICOTINOYL CHLORIDE
• 2-[(4-Methylphenyl)thio]pyridine-3-carbonyl chloride
• BUTTPARK 97\12-69
• PSCMJHVAZWDLBP-UHFFFAOYSA-N
• 2-[(4-Methylphenyl)thio]pyridine-3-carbonyl chloride, 2-[(4-Methylphenyl)sulphanyl]pyridine-3-carbonyl chloride
• 2-[(4-methylphenyl)sulfanyl]pyridine-3-carbonyl chloride
• 175135-78-1
• 2-(p-Tolylthio)nicotinoyl chloride
• FT-0610823
• 2-[(4-METHYLPHENYL)THIO]PYRIDINE-3-CARBONYLCHLORIDE
• 3-Pyridinecarbonylchloride,2-[(4-methylphenyl)thio]-
• SCHEMBL4768446
• DTXSID90379257
• AKOS015912111
• MFCD00067835
• 2-(4-Methylphenyl)thiopyridine-3-carbonyl Chloride

• Inchi： 1S/C13H10ClNOS/c1-9-4-6-10(7-5-9)17-13-11(12(14)16)3-2-8-15-13/h2-8H,1H3
• InChI Key： PSCMJHVAZWDLBP-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CN=C1SC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 263.01700
• Monoisotopic Mass: 263.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• Melting Point: 102 °C
• PSA: 55.26000
• LogP: 3.92020

2-(4-Methylphenyl)thiopyridine-3-carbonyl Chloride Security Information

• Hazard Statement： Corrosive
• Hazard Category Code： 36
• Hazardous Material Identification：

Additional information on 2-(4-Methylphenyl)thiopyridine-3-carbonyl Chloride

Introduction to 2-(4-Methylphenyl)thiopyridine-3-carbonyl Chloride (CAS No. 175135-78-1)

2-(4-Methylphenyl)thiopyridine-3-carbonyl Chloride, identified by its Chemical Abstracts Service (CAS) number 175135-78-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiopyridine class, which is a heterocyclic structure combining sulfur, nitrogen, and carbon atoms in a six-membered ring. The presence of a carbonyl chloride group at the 3-position and a 4-methylphenyl (para-methoxybenzyl) substituent at the 2-position imparts unique reactivity and potential biological activity, making it a valuable intermediate in the synthesis of various pharmacologically relevant molecules.

The structural features of 2-(4-Methylphenyl)thiopyridine-3-carbonyl Chloride make it particularly interesting for drug discovery efforts. The thiopyridine core is known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The carbonyl chloride functionality is highly reactive, facilitating nucleophilic substitution reactions that are essential for constructing more complex molecular architectures. This reactivity has been leveraged in the development of novel therapeutic agents targeting various disease pathways.

In recent years, there has been a surge in research focused on thiopyridine derivatives due to their demonstrated efficacy in modulating biological processes. For instance, studies have shown that thiopyridine-based compounds can interact with specific enzymes and receptors, leading to therapeutic effects. The 4-methylphenyl substituent in 2-(4-Methylphenyl)thiopyridine-3-carbonyl Chloride may enhance lipophilicity and metabolic stability, which are critical factors for drug bioavailability and efficacy. These properties make this compound a promising candidate for further exploration in medicinal chemistry.

The synthesis of 2-(4-Methylphenyl)thiopyridine-3-carbonyl Chloride involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the carbonyl chloride group is particularly challenging due to its high reactivity and tendency to decompose under certain conditions. Advanced synthetic methodologies, such as catalytic chlorination or the use of protecting groups, are often employed to ensure high yields and purity. These synthetic strategies are crucial for producing sufficient quantities of the compound for downstream applications.

One of the most compelling aspects of 2-(4-Methylphenyl)thiopyridine-3-carbonyl Chloride is its utility as a building block in the synthesis of more complex molecules. Researchers have utilized this intermediate to construct novel scaffolds with enhanced biological activity. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are important in treating cancers and inflammatory diseases. The versatility of 2-(4-Methylphenyl)thiopyridine-3-carbonyl Chloride lies in its ability to undergo diverse chemical transformations while retaining its core structural framework.

The pharmaceutical industry has shown particular interest in thiopyridine derivatives due to their broad spectrum of biological activities. Preclinical studies have demonstrated that certain thiopyridines exhibit potent effects on targets such as cyclooxygenase (COX), lipoxygenase (LOX), and protein kinases. The presence of the carbonyl chloride group in 2-(4-Methylphenyl)thiopyridine-3-carbonyl Chloride allows for further functionalization, enabling the creation of analogs with tailored properties. This flexibility is essential for optimizing drug candidates during the development process.

In addition to its pharmaceutical applications, 2-(4-Methylphenyl)thiopyridine-3-carbonyl Chloride has potential uses in agrochemical research. Thiopyridine derivatives have been explored as herbicides and fungicides due to their ability to disrupt essential biological pathways in plants. The structural motifs present in this compound may offer new insights into the design of next-generation crop protection agents.

The chemical reactivity of 2-(4-Methylphenyl)thiopyridine-3-carbonyl Chloride also makes it a valuable tool for mechanistic studies in organic chemistry. Researchers use this compound to investigate reaction pathways involving carbonyl chloride intermediates, which are relevant in both synthetic chemistry and industrial processes. Understanding these mechanisms can lead to the development of more efficient synthetic methods and improved chemical processes.

Recent advancements in computational chemistry have further enhanced the utility of 2-(4-Methylphenyl)thiopyridine-3-carbonyl Chloride as a research tool. Molecular modeling techniques allow scientists to predict the behavior of this compound in various chemical environments, aiding in the design of experiments and optimization of synthetic routes. These computational methods complement traditional experimental approaches, providing a more comprehensive understanding of its properties and reactivity.

The safety profile of 2-(4-Methylphenyl)thiopyridine-3-carbonyl Chloride is an important consideration during its handling and application. While it is not classified as a hazardous material under standard regulations, proper precautions should be taken to prevent exposure due to its reactivity. Storage conditions should be carefully controlled to avoid decomposition, and personal protective equipment (PPE) should be used when handling the compound.

In conclusion, 2-(4-Methylphenyl)thiopyridine-3-carbonyl Chloride (CAS No. 175135-78-1) is a versatile organic compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for synthesizing biologically active molecules. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern chemistry.